Cas no 1489305-33-0 ((2S)-2-hydroxy-3-methoxypropyl]dimethylamine)

• Product Name: (2S)-2-hydroxy-3-methoxypropyl]dimethylamine
• CAS No: 1489305-33-0
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 6121841
• PubChem ID: 165941184
• Update Time: 2025-08-02

(2S)-2-hydroxy-3-methoxypropyl]dimethylamine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-hydroxy-3-methoxypropyl]dimethylamine
• 2-Propanol, 1-(dimethylamino)-3-methoxy-, (2S)-
• [(2S)-2-hydroxy-3-methoxypropyl]dimethylamine
• 1489305-33-0
• EN300-7259228

• Inchi： 1S/C6H15NO2/c1-7(2)4-6(8)5-9-3/h6,8H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： ZJPPXYURVIFMMF-LURJTMIESA-N
• SMILES： C(N(C)C)[C@H](O)COC

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 187.6±25.0 °C(Predicted)
• pka: 14.13±0.20(Predicted)

Additional information on (2S)-2-hydroxy-3-methoxypropyl]dimethylamine

Comprehensive Analysis of (2S)-2-hydroxy-3-methoxypropyl]dimethylamine (CAS No. 1489305-33-0): Properties, Applications, and Industry Trends

The compound (2S)-2-hydroxy-3-methoxypropyl]dimethylamine (CAS No. 1489305-33-0) is a chiral amine derivative gaining attention in pharmaceutical and specialty chemical research. Its unique stereochemical configuration and functional group arrangement make it valuable for asymmetric synthesis and drug intermediate applications. Recent studies highlight its role in developing targeted therapeutics, particularly in neurological and metabolic disorders, aligning with growing interest in precision medicine approaches.

Structurally characterized by its hydroxyl and methoxy groups on a propyl backbone, this compound exhibits remarkable water solubility and hydrogen-bonding capacity. These properties contribute to its utility in formulation science, where researchers increasingly search for solutions to improve drug bioavailability – a trending topic in pharmaceutical forums and AI-driven research queries. The dimethylamine moiety further enhances its reactivity, making it a versatile building block for N-containing heterocycles.

Industrial applications of CAS 1489305-33-0 are expanding beyond traditional uses. Current patent analyses reveal innovative applications in biodegradable polymers and green chemistry initiatives, responding to the surge in eco-friendly material searches across scientific databases. Its potential in CO2 capture technologies is particularly noteworthy, coinciding with global emphasis on carbon neutrality solutions – a dominant theme in recent academic and industrial discourse.

Synthetic methodologies for (2S)-2-hydroxy-3-methoxypropyl]dimethylamine continue to evolve, with enzymatic resolution and catalytic asymmetric synthesis emerging as preferred routes. These approaches address the pharmaceutical industry's demand for chiral purity, a frequent search term in chemistry-related AI queries. Recent optimization studies demonstrate atom economy improvements exceeding 85%, significant for researchers investigating sustainable synthesis protocols.

Analytical characterization of this compound employs advanced techniques including chiral HPLC and NMR spectroscopy, topics generating substantial interest in analytical chemistry communities. The development of rapid quantification methods for CAS 1489305-33-0 has become particularly relevant, as evidenced by increased literature citations and search engine queries regarding process analytical technology (PAT) in manufacturing.

Market intelligence indicates growing demand for (2S)-2-hydroxy-3-methoxypropyl]dimethylamine in Asia-Pacific regions, correlating with pharmaceutical outsourcing trends. This aligns with frequent searches for API intermediates and contract manufacturing information. Quality standards have concurrently risen, with specifications now typically requiring ≥99% chemical purity and ≥98% enantiomeric excess – key parameters monitored by quality control specialists worldwide.

Emerging research explores the compound's potential in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs). This application taps into the booming targeted cancer therapy market, a subject generating numerous scientific publications and search queries annually. The molecule's bifunctional linker capability makes it attractive for developing next-generation precision oncology treatments.

Stability studies of CAS 1489305-33-0 under various conditions have become crucial for formulation scientists, as indicated by rising searches for excipient compatibility data. The compound demonstrates excellent thermal stability up to 150°C and pH tolerance across a 4-9 range, properties frequently investigated for solid dispersion applications in drug delivery systems.

Regulatory status updates confirm (2S)-2-hydroxy-3-methoxypropyl]dimethylamine as compliant with major pharmacopeias, addressing common queries about ICH guidelines compliance. Its inclusion in recent FDA inactive ingredient listings has further stimulated interest, particularly among formulators seeking GRAS-designated compounds for new drug applications.

Future prospects for this compound appear promising, with research focusing on its structure-activity relationships in various biological systems. The scientific community's growing emphasis on AI-assisted drug discovery has led to increased computational studies of this molecule, matching the upward trend in searches for in silico pharmacology tools and molecular docking applications.